Cas no 202409-05-0 (3-5-(methoxycarbonyl)-1H-pyrrol-3-ylpropanoic acid)

202409-05-0 structure
Product name:3-5-(methoxycarbonyl)-1H-pyrrol-3-ylpropanoic acid
3-5-(methoxycarbonyl)-1H-pyrrol-3-ylpropanoic acid Chemical and Physical Properties
Names and Identifiers
-
- 5-(methoxycarbonyl)-1H-Pyrrole-3-propanoic acid
- 3-(5-(methoxycarbonyl)-1H-pyrrol-3-yl)propanoic acid
- 3-5-(methoxycarbonyl)-1H-pyrrol-3-ylpropanoic acid
- NRAXHFZSYRDAOI-UHFFFAOYSA-N
- CIA40905
- CS-16654
- MFCD20660036
- 3-[5-(methoxycarbonyl)-1H-pyrrol-3-yl]propanoic acid
- Z1262559006
- SCHEMBL1004268
- AKOS023401210
- 202409-05-0
- DB-356474
- CS-0102079
- 3-[5-(Methoxycarbonyl)-3-pyrrolyl]propanoic Acid
- 3-(5-(methoxycarbonyl)-1H-pyrrol-3-yl)propanoicacid
- SY266756
- D72084
- 3-(5-methoxycarbonyl-1H-pyrrol-3-yl)propanoic acid
- EN300-816165
-
- MDL: MFCD20660036
- Inchi: InChI=1S/C9H11NO4/c1-14-9(13)7-4-6(5-10-7)2-3-8(11)12/h4-5,10H,2-3H2,1H3,(H,11,12)
- InChI Key: NRAXHFZSYRDAOI-UHFFFAOYSA-N
- SMILES: COC(=O)C1=CC(=CN1)CCC(=O)O
Computed Properties
- Exact Mass: 197.06880783g/mol
- Monoisotopic Mass: 197.06880783g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 14
- Rotatable Bond Count: 5
- Complexity: 229
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 79.4Ų
- XLogP3: 0.7
3-5-(methoxycarbonyl)-1H-pyrrol-3-ylpropanoic acid PricePrice >>
Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
---|---|---|---|---|---|---|---|---|
Chemenu | CM333158-1g |
3-(5-(Methoxycarbonyl)-1H-pyrrol-3-yl)propanoic acid |
202409-05-0 | 95%+ | 1g |
$*** | 2023-03-29 | |
Enamine | EN300-816165-0.5g |
3-[5-(methoxycarbonyl)-1H-pyrrol-3-yl]propanoic acid |
202409-05-0 | 95.0% | 0.5g |
$483.0 | 2025-02-20 | |
Enamine | EN300-816165-10.0g |
3-[5-(methoxycarbonyl)-1H-pyrrol-3-yl]propanoic acid |
202409-05-0 | 95.0% | 10.0g |
$5018.0 | 2025-02-20 | |
Enamine | EN300-816165-0.1g |
3-[5-(methoxycarbonyl)-1H-pyrrol-3-yl]propanoic acid |
202409-05-0 | 95.0% | 0.1g |
$215.0 | 2025-02-20 | |
Enamine | EN300-816165-0.05g |
3-[5-(methoxycarbonyl)-1H-pyrrol-3-yl]propanoic acid |
202409-05-0 | 95.0% | 0.05g |
$144.0 | 2025-02-20 | |
Enamine | EN300-816165-10g |
3-[5-(methoxycarbonyl)-1H-pyrrol-3-yl]propanoic acid |
202409-05-0 | 95% | 10g |
$5018.0 | 2023-09-02 | |
1PlusChem | 1P01DTAH-250mg |
3-(5-(METHOXYCARBONYL)-1H-PYRROL-3-YL)PROPANOIC ACID |
202409-05-0 | 97% | 250mg |
$533.00 | 2023-12-19 | |
A2B Chem LLC | AX23305-100mg |
3-(5-(METHOXYCARBONYL)-1H-PYRROL-3-YL)PROPANOIC ACID |
202409-05-0 | 95% | 100mg |
$20.00 | 2024-04-20 | |
A2B Chem LLC | AX23305-250mg |
3-(5-(METHOXYCARBONYL)-1H-PYRROL-3-YL)PROPANOIC ACID |
202409-05-0 | 95% | 250mg |
$49.00 | 2024-04-20 | |
1PlusChem | 1P01DTAH-100mg |
3-(5-(METHOXYCARBONYL)-1H-PYRROL-3-YL)PROPANOIC ACID |
202409-05-0 | 97% | 100mg |
$277.00 | 2023-12-19 |
3-5-(methoxycarbonyl)-1H-pyrrol-3-ylpropanoic acid Related Literature
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Shiqiang Luo,Weiwei Sun,Jianhuang Ke,Yiqi Wang,Shuangke Liu,Xiaobin Hong,Yujie Li,Yufang Chen,Wei Xie,Chunman Zheng Nanoscale, 2018,10, 22601-22611
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Kassem Amro,Anil K. Thakur,Joëlle Rault-Berthelot,Cyril Poriel,Lionel Hirsch,William E. Douglas,Sébastien Clément,Philippe Gerbier New J. Chem., 2013,37, 464-473
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En-Cui Yang,Zhong-Yi Liu,Xiao-Yun Wu,Xiao-Jun Zhao Chem. Commun., 2011,47, 8629-8631
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Atanu Panja,Kumaresh Ghosh New J. Chem., 2019,43, 5139-5149
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Iain McKenzie,Paul W. Percival,Jason A. C. Clyburne Chem. Commun., 2005, 1134-1136
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7. A bimodal-pore strategy for synthesis of Pt3Co/C electrocatalyst toward oxygen reduction reaction†Wei Hong,Xinran Shen,Fangzheng Wang,Xin Feng,Jing Li,Zidong Wei Chem. Commun., 2021,57, 4327-4330
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Yi Fang,Zi-Xiong Lin,Tian-Zhu Xie,Yong-Fan Zhang,Li-Ming Wu RSC Adv., 2019,9, 1047-1054
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Zhitao Lu,Shaohong Liu,Chuanfa Li,Junlong Huang,Dingcai Wu,Ruowen Fu Chem. Commun., 2019,55, 6034-6037
-
Abdel Rahman Abdel Fattah,Sarah Mishriki,Tobias Kammann,Rakesh P. Sahu,Fei Geng Biomater. Sci., 2018,6, 683-694
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Recommended suppliers
Suzhou Senfeida Chemical Co., Ltd
(CAS:202409-05-0)3-(5-(methoxycarbonyl)-1H-pyrrol-3-yl)propanoic acid
Purity:99.9%
Quantity:200kg
Price ($):discuss personally